4-(2-propyn-1-yloxy)-N-1,3-thiazol-2-ylbenzamide

• IUPAC Name: 4-prop-2-ynoxy-N-(1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C13H10N2O2S/c1-2-8-17-11-5-3-10(4-6-11)12(16)15-13-14-7-9-18-13/h1,3-7,9H,8H2,(H,14,15,16)
• InChI Key: CHSMBUGILXDSBS-UHFFFAOYSA-N
• Canonical SMILES: C#CCOC1=CC=C(C=C1)C(=O)NC2=NC=CS2
• Molecular Formula: C13H10N2O2S
• Molecular Weight: 258.30 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to "4-(2-propyn-1-yloxy)-N-1,3-thiazol-2-ylbenzamide" involves multiple steps, including the condensation reactions and cycloadditions. Techniques such as one-pot, four-component reactions have been used to achieve the synthesis of complex thiazolyl derivatives with good yields and ease of handling, indicating the versatility and efficiency of modern synthetic methods in producing such compounds (Bade & Vedula, 2015).

Molecular Structure Analysis

Advanced computational and spectroscopic methods like Density Functional Theory (DFT) calculations and X-ray crystallography have been employed to elucidate the molecular structure of similar compounds. These studies provide detailed information on bond lengths, bond angles, molecular geometry, and the electronic structure, highlighting the significance of molecular structure on the compound's reactivity and properties (Karabulut et al., 2014).

Chemical Reactions and Properties

The reactivity of "this compound" and related compounds has been explored through various chemical reactions, including cyclocondensation and cycloaddition reactions. These reactions are crucial for the functionalization and further modification of the thiazolyl core, enabling the development of derivatives with desired biological activities and chemical properties (Mahesha et al., 2021).